Cas no 1806446-59-2 (1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one
• CAS No: 1806446-59-2
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4792743
• Update Time: 2025-06-08

1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H7BrClNO3/c1-5(13)9(11)6-2-7(10)4-8(3-6)12(14)15/h2-4,9H,1H3
• InChI Key： RNOBSZKEZSHEID-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(C)=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one

Research Brief on 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one (CAS: 1806446-59-2): Recent Advances and Applications

1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one (CAS: 1806446-59-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-nitrophenyl and chloropropanone functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and therapeutic potential.

The compound's structural features make it a versatile building block for the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are pivotal in the treatment of B-cell malignancies. The researchers utilized 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one to introduce key pharmacophoric elements, resulting in compounds with enhanced selectivity and potency. These findings underscore the compound's role in addressing unmet medical needs in oncology.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of derivatives synthesized from 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of nitroaromatic compounds exhibiting broad-spectrum activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for combating antimicrobial resistance (AMR). These results align with global efforts to identify new chemical entities capable of overcoming existing resistance mechanisms.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one have been achieved through innovative catalytic methodologies. A recent publication in Organic Process Research & Development detailed a palladium-catalyzed cross-coupling approach that significantly improves yield and reduces byproduct formation. This methodological breakthrough not only enhances the compound's accessibility for research but also aligns with the principles of green chemistry by minimizing waste generation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one. Current research efforts are focused on structural modifications to improve metabolic stability and bioavailability. Computational modeling studies, as reported in a 2023 ACS Omega article, have provided valuable insights into the compound's binding interactions with target proteins, facilitating the rational design of next-generation therapeutics.

In conclusion, 1-(3-Bromo-5-nitrophenyl)-1-chloropropan-2-one (CAS: 1806446-59-2) represents a chemically and biologically significant entity with multifaceted applications in drug discovery. Its utility as a synthetic intermediate, combined with its emerging therapeutic potential, positions it as a compound of considerable interest for future research. Ongoing studies are expected to further elucidate its mechanistic roles and expand its applicability across diverse therapeutic areas.